6-hydroxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

• IUPAC Name: 6-hydroxy-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C7H5N3O3/c11-3-1-8-6-5(9-2-10-6)4(3)7(12)13/h1-2,11H,(H,12,13)(H,8,9,10)
• InChI Key: QHJFNNPABOWWDY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C2C(=N1)N=CN2)C(=O)O)O
• Molecular Formula: C7H5N3O3
• Molecular Weight: 179.13 g/mol
• CAS No.: 1820665-54-0

Description

6-Hydroxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is a derivative of imidazo[4,5-b]pyridine. Imidazo[4,5-b]pyridines are known to play a crucial role in numerous disease conditions. They have been found to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis Analysis

Imidazo[4,5-b]pyridines can be synthesized from 1-aryl-5-amino-4-(cyanoformimidoyl)imidazoles reacted with malononitrile under mild experimental conditions. This reaction leads to 3-aryl-5,7-diamino-6-cyano-3H-imidazo[4,5-b]pyridines when carried out in the presence of DBU.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C7H5N3O2/c11-7(12)4-1-2-8-6-5(4)9-3-10-6/h1-3H,(H,11,12)(H,8,9,10).

Chemical Reactions Analysis

Imidazo[4,5-b]pyridines have been found to undergo various chemical reactions. For instance, 1-aryl-5-amino-4-(cyanoformimidoyl)imidazoles were reacted with malononitrile under mild experimental conditions and led to 3-aryl-5,7-diamino-6-cyano-3H-imidazo[4,5-b]pyridines.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 163.14. The compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Scientific Research Applications

Chemical Synthesis and Pharmacological Potential

6-Hydroxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is a compound that finds relevance in the synthesis of pharmacologically active molecules. It serves as a key scaffold in the design of selective inhibitors targeting specific proteins involved in inflammatory responses. One notable application is in the development of p38α MAP kinase inhibitors, which play a crucial role in mediating proinflammatory cytokine release. Researchers have synthesized compounds with tri- and tetra-substituted imidazole scaffolds, demonstrating selective inhibition of the p38 mitogen-activated protein (MAP) kinase. These inhibitors are designed to bind to the ATP pocket of the kinase, replacing ATP and achieving high selectivity and potency. The research emphasizes the importance of the substituted pyridine ring in enhancing inhibitory activity and selectivity over other kinases, showcasing the compound's potential in designing new anti-inflammatory drugs (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).

Biotechnological and Environmental Applications

In biotechnological and environmental contexts, the structural motifs of this compound and related compounds have been explored for their potential in various applications. These compounds are involved in the study of heterocyclic N-oxide molecules, highlighting their importance in organic synthesis, catalysis, and medicinal applications. N-oxide derivatives show a wide range of biological activities, including anticancer, antibacterial, and anti-inflammatory properties. The versatility of these heterocyclic N-oxide motifs, derived from structures similar to this compound, underscores their significance in advancing chemistry and drug development research (Li, Wu, Sun, Lu, Wong, Fang, & Zhang, 2019).

Analytical and Synthetic Chemistry

The chemical framework of this compound is instrumental in analytical and synthetic chemistry, especially in the development of novel synthetic pathways and analytical methods. Its structure is pivotal in synthesizing imidazopyridine-based derivatives, which are investigated for their potential as inhibitors against multi-drug-resistant bacterial infections. These studies demonstrate the compound's foundational role in generating new classes of antibiotics, highlighting the importance of fused pyridines in medicinal chemistry for their broad pharmacological activities (Sanapalli, Ashames, Sigalapalli, Shaik, Bhandare, & Yele, 2022).

Mechanism of Action

Target of Action

Imidazo[4,5-b]pyridine derivatives have been found to interact with various biological receptors, including gaba a receptors , angiotensin II receptors , and thromboxane A2 .

Mode of Action

Imidazo[4,5-b]pyridine derivatives are known to modulate the functions of receptors or enzymes in living systems . They can act as positive allosteric modulators, influencing many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Biochemical Pathways

Imidazo[4,5-b]pyridine derivatives are known to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Result of Action

Imidazo[4,5-b]pyridine derivatives have been reported to exhibit diverse biological activities, including analgesic, anti-inflammatory, antidepressant, cardiotonic, hypotensive, antiarrhythmic, and antisecretory activities .

Action Environment

It is generally known that factors such as temperature, ph, and the presence of other substances can affect the action and stability of chemical compounds .

Future Directions

Imidazo[4,5-b]pyridines have been found to have a wide range of applications in medicinal chemistry. They have the potential to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc. This suggests that 6-Hydroxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid and its derivatives could have potential applications in the development of new drugs for various disease conditions.

Biochemical Analysis

Biochemical Properties

6-hydroxy-3H-imidazo[4,5-b]pyridine-7-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with a range of enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase. These interactions are typically characterized by the formation of hydrogen bonds and hydrophobic interactions, which stabilize the enzyme-substrate complex and enhance the catalytic efficiency of the enzymes .

Cellular Effects

The effects of this compound on cellular processes are diverse and significant. This compound has been found to influence cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of key signaling molecules such as protein kinases and phosphatases, thereby affecting downstream signaling cascades. Additionally, this compound has been shown to alter the expression of genes involved in cell cycle regulation, apoptosis, and metabolic pathways .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as receptors and enzymes, through hydrogen bonding, van der Waals forces, and hydrophobic interactions. These binding interactions can lead to the inhibition or activation of enzyme activity, changes in gene expression, and alterations in cellular signaling pathways. For instance, this compound has been shown to inhibit the activity of certain kinases, thereby blocking the phosphorylation of target proteins and disrupting signal transduction .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under physiological conditions, but it can undergo degradation under certain conditions, such as exposure to light or extreme pH. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of enzyme activity and persistent changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can exert beneficial effects, such as enhancing antioxidant defenses and improving metabolic function. At high doses, it can cause toxic or adverse effects, including oxidative stress, inflammation, and tissue damage. Threshold effects have been observed, where the compound exhibits a dose-dependent response, with a clear distinction between therapeutic and toxic doses .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450 oxidases, which catalyze its oxidation to form various metabolites. These metabolites can further participate in biochemical reactions, influencing metabolic flux and altering metabolite levels. Additionally, this compound can interact with cofactors such as NADH and FADH2, affecting their redox states and impacting cellular energy metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes by transporters such as organic anion transporters and multidrug resistance proteins. Once inside the cell, it can bind to intracellular proteins, influencing its localization and accumulation. These interactions can affect the bioavailability and efficacy of this compound in different tissues .